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Compound of Interest

Compound Name: Versicolactone B

Cat. No.: B217328 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Versicolactone B, a butyrolactone derived from the endophytic fungus Aspergillus

versicolor. Due to the limited availability of specific safety data for Versicolactone B, a

conservative approach is adopted, drawing upon the hazardous properties of the structurally

related and highly toxic compound, beta-Propiolactone. All recommendations should be

implemented under the guidance of a qualified safety professional.

Hazard Assessment and Quantitative Data
Given the absence of a specific Safety Data Sheet (SDS) for Versicolactone B, the data for

beta-Propiolactone is presented below as a precautionary reference. It is crucial to handle

Versicolactone B with the assumption that it may possess similar or greater hazards.
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Property
Value (for beta-
Propiolactone)

Source

Physical State Liquid [1][2]

Appearance Colorless [1][2]

Odor Pungent [1][2]

Melting Point -33 °C / -27.4 °F [1][2]

Boiling Point 162 °C / 323.6 °F [1][2]

Flash Point 70 °C / 158 °F [1][2]

Vapor Pressure 3 mbar @ 20 °C [1][2]

Vapor Density 2.5 (Air = 1.0) [1][2]

Specific Gravity 1.146 [1]

Solubility Miscible with water [1]

Hazards

Combustible liquid, Causes

skin irritation, Causes serious

eye irritation, Fatal if inhaled,

May cause cancer

[2][3]

Note: This data is for beta-Propiolactone and should be used as a conservative reference for

Versicolactone B.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following

recommendations are based on a high-hazard scenario.[4][5][6]

Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing

apparatus (SCBA) or a positive-pressure supplied-air respirator with escape SCBA is

required.[4][7] This provides the highest level of respiratory protection against potentially fatal

inhalation hazards.
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Hand Protection: Double gloving with chemically resistant gloves (e.g., nitrile) is mandatory.

[8] Change gloves immediately if contaminated.

Eye and Face Protection: A full-face respirator provides eye and face protection. If not using

a full-face respirator, chemical splash goggles and a face shield are required.[8]

Body Protection: A chemical-resistant suit, coveralls, and an apron or lab coat are necessary

to prevent skin contact.[5][7]

Footwear: Chemical-resistant, steel-toed boots should be worn.

Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach is critical for the safe handling of Versicolactone B.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks in a well-

ventilated area, preferably within a chemical fume hood.

Store the container in a designated, locked, and well-ventilated hazardous materials storage

area, away from incompatible materials such as acids, bases, and strong oxidizing agents.[1]

The storage area should be cool and protected from light.[1]

2. Engineering Controls:

All handling of Versicolactone B must be conducted in a certified chemical fume hood with

a high level of containment.

Ensure that an eyewash station and an emergency shower are readily accessible and have

been recently tested.[2]

3. Handling and Experimental Procedures:

Before beginning any work, ensure all necessary PPE is donned correctly.

Work with the smallest quantity of Versicolactone B possible.
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Use dedicated glassware and equipment, and clearly label all containers.

Avoid creating aerosols. Any procedures with the potential to generate aerosols should be

performed in a primary containment device such as a glove box.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.

4. Spill Management:

In the event of a spill, evacuate the immediate area and alert laboratory personnel and the

safety officer.

Do not attempt to clean up a spill without the appropriate training and PPE.

For small spills within a chemical fume hood, use an absorbent material to contain the spill,

then decontaminate the area.

5. Disposal Plan:

All waste contaminated with Versicolactone B, including empty containers, used PPE, and

experimental waste, must be treated as hazardous waste.[1]

Collect all waste in clearly labeled, sealed, and chemical-resistant containers.

Dispose of the hazardous waste through your institution's designated hazardous waste

management program, following all local, state, and federal regulations.

Experimental Workflow and Safety Protocols
The following diagrams illustrate the recommended workflow for handling Versicolactone B,

emphasizing the integration of safety measures at each step.
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Safe Handling Workflow for Versicolactone B
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Caption: Workflow for handling Versicolactone B.
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Emergency Response Protocol
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Caption: Emergency response for Versicolactone B incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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